4-Chloro-5-carboxy-6-methoxy-2-methylthiopyrimidine

• Molecular Formula: C7H7ClN2O3S
• Molecular Weight: 234.66 g/mol
• IUPAC Name: 4-chloro-6-methoxy-2-methylsulfanylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C7H7ClN2O3S/c1-13-5-3(6(11)12)4(8)9-7(10-5)14-2/h1-2H3,(H,11,12)
• InChI Key: YQKGBKCOVMQGDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC(=N1)SC)Cl)C(=O)O

Description

4-Chloro-5-carboxy-6-methoxy-2-methylthiopyrimidine is a useful research compound. Its molecular formula is C7H7ClN2O3S and its molecular weight is 234.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4,6-dichloro-5-carboxy-2-methylthiopyrimidine (prepared in Example 320(1)) 5.00 g, N,N-dimethylacetamide 50 ml, tetrahydrofuran 20 ml and sodium hydride (60%) 1.673 g is stirred for 20 minutes on an ice bath. Methanol 5 ml is dropped thereto over a period of 30 minutes and the mixture is stirred for 15 minutes. The reaction mixture is diluted with a 10% aqueous citric solution and extracted with ethyl acetate. The organic layer is washed, dried and concentrated in vacuo. The resulting solid is triturated with hexane in ice to give 4-chloro-5-carboxy-6-methoxy-2-methylthiopyrimidine as a slightly brown crystalline powder, 4.61 g. mp 179-181° C.